Cas no 16822-31-4 (phosphorane, bis(4-methylphenyl)phenyl-, sulfide)

phosphorane, bis(4-methylphenyl)phenyl-, sulfide Properties

Names and Identifiers

• phosphorane, bis(4-methylphenyl)phenyl-, sulfide
• Bis(4-methylphenyl)(phenyl)phosphine sulfide
• LogP
• bis(4-methylphenyl)-phenyl-sulfanylidene-λ⁵-phosphane
• 16822-31-4
• Bis(4-methylphenyl)(phenyl)sulfanylidene-lambda~5~-phosphane
• DTXSID90707273
• SCHEMBL10521791
• +Expand

• InChIKey： HBTVPYKDOWMLIA-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H19PS/c1-16-8-12-19(13-9-16)21(22,18-6-4-3-5-7-18)20-14-10-17(2)11-15-20/h3-15H,1-2H3
• SMILES： CC1=CC=C(C=C1)P(=S)(C2=CC=CC=C2)C3=CC=C(C=C3)C

Computed Properties

• Exact Mass: 322.09467
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 322.095
• Heavy Atom Count: 22
• Complexity: 357
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• LogP: 4.70980
• PSA: 0
• Refractive Index: 1.638
• Boiling Point: 450.821°C at 760 mmHg
• Flash Point: 226.448°C
• Density: 1.169